Cas no 56971-73-4 (Benzeneethanamine, N-methylene-)

Benzeneethanamine, N-methylene- structure
56971-73-4 structure
Product Name:Benzeneethanamine, N-methylene-
CAS No:56971-73-4
MF:C9H11N
MW:133.190342187881
CID:347052
PubChem ID:11040746
Update Time:2025-04-19

Benzeneethanamine, N-methylene- Chemical and Physical Properties

Names and Identifiers

    • Benzeneethanamine, N-methylene-
    • N-(2-phenylethyl)methanimine
    • Phenethylamine methyl imine
    • DTXSID70452890
    • SCHEMBL14327007
    • 56971-73-4
    • FCUWHENJGJHLLJ-UHFFFAOYSA-N
    • Inchi: 1S/C9H11N/c1-10-8-7-9-5-3-2-4-6-9/h2-6H,1,7-8H2
    • InChI Key: FCUWHENJGJHLLJ-UHFFFAOYSA-N
    • SMILES: N(=C)CCC1C=CC=CC=1

Computed Properties

  • Exact Mass: 133.08923
  • Monoisotopic Mass: 133.089149355g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 3
  • Complexity: 92.9
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.2
  • Topological Polar Surface Area: 12.4Ų

Experimental Properties

  • PSA: 12.36
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